Cas no 198273-13-1 (Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester)

Technical Introduction: Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester is a halogenated aromatic ester with a nitrile functional group, offering versatile reactivity in synthetic chemistry. The presence of electron-withdrawing substituents (chloro and cyano groups) enhances its utility as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its methyl ester group improves solubility in organic solvents, facilitating reactions such as nucleophilic substitution or further functionalization. The compound’s structural features contribute to its stability and selectivity in cross-coupling or condensation reactions. Suitable for controlled derivatization, it serves as a valuable building block in the development of complex molecules with tailored properties.

Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester structure

198273-13-1 structure

Product Name:Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester

CAS No:198273-13-1

MF:C₉H₅Cl₂NO₂

MW:230.047500371933

MDL:MFCD28758644

CID:3875090

PubChem ID:85754596

Update Time:2025-05-27

Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester
- Methyl 3-cyano-2,4-dichlorobenzoate
- MFCD28758644
- SCHEMBL23754038
- 198273-13-1
- methyl 2,4-dichloro-3-cyanobenzoate
- CS-0193667
- DB-416885
- E93772
- MDL： MFCD28758644
- Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)5-2-3-7(10)6(4-12)8(5)11/h2-3H,1H3
- InChI Key： JITBLAYTOQLGNF-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(Cl)C(C#N)=C1Cl

Computed Properties

Exact Mass: 228.9697338Da
Monoisotopic Mass: 228.9697338Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 50.1Å²

Benzoic acid, 2,4-dichloro-3-cyano-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB518016-500 mg	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1		500MG	€565.00	2022-07-29
abcr	AB518016-1 g	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1		1g	€770.80	2022-07-29
Alichem	A015010710-250mg	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1	97%	250mg	$504.00	2023-09-02
Alichem	A015010710-500mg	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1	97%	500mg	$790.55	2023-09-02
Alichem	A015010710-1g	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1	97%	1g	$1460.20	2023-09-02
abcr	AB518016-500mg	Methyl 3-cyano-2,4-dichlorobenzoate; .	198273-13-1		500mg	€574.90	2025-04-20
abcr	AB518016-1g	Methyl 3-cyano-2,4-dichlorobenzoate; .	198273-13-1		1g	€784.90	2025-04-20
Aaron	AR021QS2-250mg	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1	95%	250mg	$577.00	2025-02-12
Aaron	AR021QS2-500mg	Methyl 3-cyano-2,4-dichlorobenzoate	198273-13-1	95%	500mg	$655.00	2025-02-12
abcr	AB518016-250mg	Methyl 3-cyano-2,4-dichlorobenzoate; .	198273-13-1		250mg	€418.50	2025-04-20